Cas no 1428336-01-9 (N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 1428336-01-9
• MF: C₁₉H₂₅BN₂O₃
• MW: 340.224405050278
• MDL: MFCD18763205
• CID: 4699911
• Update Time: 2025-11-05

N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• N-[(4-Methoxyphenyl)methyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• MDL： MFCD18763205
• Inchi： 1S/C19H25BN2O3/c1-18(2)19(3,4)25-20(24-18)15-8-11-17(22-13-15)21-12-14-6-9-16(23-5)10-7-14/h6-11,13H,12H2,1-5H3,(H,21,22)
• InChI Key： QEELMHOMTXOSJR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)NCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 422
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

Comprehensive Overview of N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS 1428336-01-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS 1428336-01-9) has emerged as a compound of significant interest. This boron-containing derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds in drug discovery and material science. Its unique dioxaborolane moiety enhances stability and reactivity, making it a preferred choice for researchers.

The compound's structural features, including the 4-methoxybenzyl and pyridin-2-amine groups, contribute to its versatility in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies. As the pharmaceutical industry shifts toward precision medicine, compounds like CAS 1428336-01-9 are gaining traction for their ability to facilitate high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound offers exceptional air and moisture stability, addressing a common challenge in boronic acid derivatives. This property is particularly valuable for industrial-scale applications, where reproducibility and shelf life are critical. Researchers frequently search for "stable boronate esters" or "boron reagents for coupling reactions," underscoring the relevance of CAS 1428336-01-9 in contemporary workflows.

Beyond its synthetic utility, this compound has sparked interest in agrochemical and material science applications. Its electron-rich pyridine core enables interactions with metal catalysts, making it a candidate for OLED materials and conductive polymers. With the rise of green chemistry initiatives, the demand for efficient catalytic systems has amplified, further elevating the compound's profile.

In summary, N-(4-Methoxybenzyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS 1428336-01-9) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from drug development to advanced materials—position it as a pivotal tool for scientists navigating the complexities of molecular design and functionalization.